Cas no 2248418-29-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate
• CAS No: 2248418-29-1
• MF: C₁₈H₁₄N₂O₆
• MW: 354.313564777374
• CID: 6179616
• PubChem ID: 165731454
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248418-29-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate
• EN300-6518900

• Inchi： 1S/C18H14N2O6/c1-24-13-8-6-12(7-9-13)10-19-25-11-16(21)26-20-17(22)14-4-2-3-5-15(14)18(20)23/h2-10H,11H2,1H3/b19-10+
• InChI Key： LLGLNJSVNUPLPV-VXLYETTFSA-N
• SMILES： O(C(CO/N=C/C1C=CC(=CC=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 354.08518617g/mol
• Monoisotopic Mass: 354.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate

Compound CAS No. 2248418-29-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate

The compound with CAS No. 2248418-29-1, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of isoindoles, which are derivatives of indole with an additional oxygen atom in the ring. The isoindole moiety in this compound is further substituted with a dioxo group and a side chain containing a methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

Isoindoles are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The dioxo group in this compound contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The methoxyphenyl group adds electronic diversity to the molecule, enhancing its potential for interaction with other compounds or biological systems.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and materials science. For instance, researchers have explored the use of isoindole-containing compounds as potential inhibitors of enzymes involved in cancer progression. The methoxyphenyl group in this compound has been shown to enhance bioavailability and reduce toxicity, making it a promising candidate for further pharmacological studies.

The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-methoxyphenyl)methylidene]amino}oxy)acetate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the isoindole ring through cyclization reactions and the subsequent introduction of the methoxyphenyl group via nucleophilic substitution or coupling reactions.

In terms of applications, this compound has shown potential in the field of materials science as a precursor for advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it suitable for applications requiring high thermal and mechanical stability.

From an environmental perspective, the compound's stability and biodegradability are critical factors that need to be considered during its production and use. Recent research has focused on developing eco-friendly synthesis routes that minimize waste generation and reduce the environmental footprint of this compound.

In conclusion, CAS No. 2248418-29-1 represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its role as an intermediate in drug development and materials science underscores its importance in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future innovations across multiple disciplines.